13289-20-8

(3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde

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• CAS RN:
• 13289-20-8

• Formula:
• C35H52O14

• InChI:
• InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3/t17-,19+,20-,21+,22-,23+,24-,26+,27-,28+,29-,30+,31+,32-,33+,34+,35+/m1/s1

• InChIKey:
• KQBVSIZPUWODNU-ZJJDAITPSA-N

• It is a cardiotonic A cardiac Glycoside , isolated of from the seeds of Corchorus olitorius
  Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products.